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Compound of Interest

Compound Name: MS2126

Cat. No.: B1676851

Essential Safety and Handling Guide for MS2126

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling MS2126. The following procedures for
personal protective equipment (PPE), operational handling, and disposal are designed to
ensure a safe laboratory environment.

Chemical Identification:

Name: MS2126

Synonyms: 1-Acetyl-1,2,3,4-tetrahydro-quinaldine, NSC-71584

CAS Number: 16078-42-5

Appearance: Solid powder.[1]

Personal Protective Equipment (PPE)

Based on available safety data, the following PPE is recommended when handling MS2126.
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PPE Category Item Specification
) Must be worn at all times when
Eye Protection Safety Glasses )
handling the substance.
Nitrile rubber or other
Hand Protection Chemical-resistant gloves appropriate material. Inspect
gloves before use.
] To be worn over personal
Body Protection Laboratory Coat )
clothing.
Use a dust mask or respirator
Respiratory Protection Not generally required if handling large quantities or if

dust is generated.

Operational Plan for Handling MS2126

Adherence to a strict operational plan is crucial for minimizing exposure and ensuring safety.
1. Preparation:

e Ensure the work area is clean and uncluttered.

 Verify that a safety shower and eyewash station are readily accessible.

» Confirm all necessary PPE is available and in good condition.

¢ Review the Safety Data Sheet (SDS) before beginning work.

2. Handling:

e Handle MS2126 in a well-ventilated area, preferably in a chemical fume hood.

» Avoid inhalation of dust.

e Prevent contact with skin and eyes.

e Wash hands thoroughly after handling.
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Do not eat, drink, or smoke in the laboratory.

3. Storage:

Store in a tightly closed container.

Keep in a dry, dark, and well-ventilated place.

Recommended storage is at O - 4°C for short-term and -20°C for long-term.[1]

First Aid Measures

In the event of exposure, follow these first aid protocols immediately.

Exposure Route First Aid Procedure

) Move the person to fresh air. If breathing is
Inhalation . . .
difficult, seek medical attention.

) Remove contaminated clothing. Wash the
Skin Contact ]
affected area with soap and water.

Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses if present and easy to

do. Continue rinsing and seek medical attention.

) Do NOT induce vomiting. Rinse mouth with
Ingestion . . . .
water and seek immediate medical attention.

Disposal Plan

Proper disposal of MS2126 and its containers is essential to prevent environmental
contamination and ensure compliance with regulations.

» Unused Product: Dispose of in accordance with local, state, and federal regulations for
chemical waste. Do not allow the product to enter drains.

» Contaminated PPE: Dispose of as chemical waste in accordance with institutional and
regulatory guidelines.
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+ Empty Containers: Triple rinse with an appropriate solvent and dispose of as chemical
waste.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling MS2126 in a laboratory
setting.
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Caption: Workflow for Safe Handling of MS2126.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.targetmol.com/attachment/sds/BCE1AD74-D535-43DD-8CDD-7D7962A01A8E/T24501
https://www.benchchem.com/product/b1676851#personal-protective-equipment-for-handling-ms2126
https://www.benchchem.com/product/b1676851#personal-protective-equipment-for-handling-ms2126
https://www.benchchem.com/product/b1676851#personal-protective-equipment-for-handling-ms2126
https://www.benchchem.com/product/b1676851#personal-protective-equipment-for-handling-ms2126
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1676851?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

